8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(2-morpholin-4-ylethyl)purine-2,6-dione
• InChI: InChI=1S/C24H32FN7O3/c1-27-22-21(23(33)28(2)24(27)34)32(12-9-29-13-15-35-16-14-29)20(26-22)17-30-7-10-31(11-8-30)19-6-4-3-5-18(19)25/h3-6H,7-17H2,1-2H3
• InChI Key: BFMFGUONVKKSRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C4=CC=CC=C4F)CCN5CCOCC5
• Molecular Formula: C24H32FN7O3
• Molecular Weight: 485.6 g/mol
• CAS No.: 872628-06-3

Description

8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-1,3-dimethyl-7-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H32FN7O3 and its molecular weight is 485.564. The purity is usually 95%.
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Scientific Research Applications

Luminescent Properties and Photo-induced Electron Transfer

Novel piperazine substituted naphthalimide compounds were synthesized to explore their fluorescence spectra, demonstrating characteristic pH probe behaviors and fluorescence quenching by photo-induced electron transfer (PET) processes. This indicates potential applications in developing pH-responsive probes and studying PET mechanisms (Gan et al., 2003).

Cardiovascular Activity

The synthesis and testing of 8-alkylamino substituted derivatives of 1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones revealed strong prophylactic antiarrhythmic activity and hypotensive effects. This suggests the compound's potential in developing cardiovascular drugs (Chłoń-Rzepa et al., 2004).

Environment-sensitive Fluorescent Ligands

A series of long-chain 1-(2-methoxyphenyl)piperazine derivatives containing an environment-sensitive fluorescent moiety were synthesized, displaying high 5-HT(1A) receptor affinity and promising fluorescence properties. These compounds could serve as tools for visualizing 5-HT(1A) receptors in biological studies (Lacivita et al., 2009).

Synthesis of Novel Compounds with Antihistaminic Activity

Research on 3,4-dihydro-1,3-dimethyl-7-[3-(4-substituted-piperazin-1-yl)- substituted-alkyl]-1H-purine-2,6-diones and related compounds demonstrated good antihistaminic activity, indicating potential in developing new antihistamine drugs (Pascal et al., 1985).

Biginelli Synthesis of Dihydropyrimidinone Derivatives

The Biginelli synthesis approach was utilized to create novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety, highlighting an efficient method for generating compounds with potential biological activity (Bhat et al., 2018).